molecular formula C23H27BrN2O7 B4989504 1-[(4-bromophenoxy)acetyl]-4-(4-ethoxybenzyl)piperazine oxalate

1-[(4-bromophenoxy)acetyl]-4-(4-ethoxybenzyl)piperazine oxalate

Cat. No. B4989504
M. Wt: 523.4 g/mol
InChI Key: CCWAORQMWRLZRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(4-bromophenoxy)acetyl]-4-(4-ethoxybenzyl)piperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BPP-4 and belongs to the class of piperazine derivatives.

Mechanism of Action

The exact mechanism of action of BPP-4 is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes that are involved in cancer cell proliferation and survival. BPP-4 has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
BPP-4 has been found to induce apoptosis (programmed cell death) in cancer cells, which is believed to be a major contributor to its anti-cancer activity. It has also been found to modulate the levels of certain neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of BPP-4 is its potential therapeutic applications in various diseases. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on BPP-4. These include:
1. Further studies to elucidate the exact mechanism of action of BPP-4 in cancer cells and neurological disorders.
2. Exploration of the potential side effects of BPP-4 in animal models and clinical trials.
3. Development of more efficient synthesis methods for BPP-4.
4. Investigation of the potential of BPP-4 as a combination therapy with other anti-cancer drugs.
5. Development of BPP-4 analogs with improved therapeutic properties.
Conclusion:
In conclusion, BPP-4 is a promising chemical compound that has potential therapeutic applications in various diseases. Its mechanism of action and potential side effects require further investigation, but its anti-cancer and neurological effects make it a promising candidate for future drug development.

Synthesis Methods

The synthesis of BPP-4 involves the reaction between piperazine and 4-bromophenol in the presence of acetic anhydride. The resulting intermediate is then reacted with 4-ethoxybenzyl chloride to obtain the final product, BPP-4 oxalate.

Scientific Research Applications

BPP-4 has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit significant activity against cancer cells, particularly in breast cancer, lung cancer, and leukemia. BPP-4 has also been explored as a potential treatment for neurological disorders such as Alzheimer's disease and depression.

properties

IUPAC Name

2-(4-bromophenoxy)-1-[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]ethanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H25BrN2O3.C2H2O4/c1-2-26-19-7-3-17(4-8-19)15-23-11-13-24(14-12-23)21(25)16-27-20-9-5-18(22)6-10-20;3-1(4)2(5)6/h3-10H,2,11-16H2,1H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CCWAORQMWRLZRP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)CN2CCN(CC2)C(=O)COC3=CC=C(C=C3)Br.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H27BrN2O7
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

523.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-Bromophenoxy)-1-[4-[(4-ethoxyphenyl)methyl]piperazin-1-yl]ethanone;oxalic acid

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